Cas no 2228691-01-6 (5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine)

• Product Name: 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine
• CAS No: 2228691-01-6
• MF: C₉H₇ClFN₃
• MW: 211.623383760452
• CID: 5962193
• PubChem ID: 165635177
• Update Time: 2025-05-19

5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine
• 2228691-01-6
• EN300-1977593

• Inchi： 1S/C9H7ClFN3/c10-6-1-5(2-7(11)3-6)8-4-13-9(12)14-8/h1-4H,(H3,12,13,14)
• InChI Key： GDUNXLWVPZPILQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1=CN=C(N)N1)F

Computed Properties

• Exact Mass: 211.0312531g/mol
• Monoisotopic Mass: 211.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine

Introduction to 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine (CAS No. 2228691-01-6)

5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228691-01-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and fluorine substituents in its aromatic ring system imparts distinct electronic and steric effects, making it a versatile scaffold for designing novel bioactive molecules.

The imidazole core of this molecule is a well-known pharmacophore, frequently employed in the synthesis of various therapeutic agents. Imidazole derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The specific substitution pattern in 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine enhances its interaction with biological targets, thereby influencing its pharmacological profile.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting intricate biological pathways. The compound 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine has been explored as a potential lead molecule in this context. Its structural features allow for selective binding to enzymes and receptors involved in critical metabolic and signaling pathways. This has opened up new avenues for the development of drugs targeting diseases such as cancer, neurodegenerative disorders, and chronic inflammatory conditions.

The synthesis of 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been utilized to construct the desired imidazole ring system efficiently. The incorporation of chloro and fluorine substituents at specific positions on the aromatic ring is crucial for achieving the desired biological activity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. The imidazole moiety in 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine can interact with the ATP-binding site of kinases, thereby inhibiting their activity. Preliminary studies have shown promising results in vitro, demonstrating its ability to disrupt aberrant signaling cascades involved in tumor growth and progression.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine substitution can significantly alter the pharmacokinetic properties of a drug, including its metabolic stability, solubility, and distribution. In the case of 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine, the fluorine atom at the 5-position of the phenyl ring contributes to enhanced binding affinity to biological targets. This has been observed in various kinase inhibitors where fluorinated aromatic rings have been shown to improve drug efficacy.

Furthermore, the compound's potential as an anticancer agent has been explored extensively. Cancer cells often exhibit altered signaling pathways that drive uncontrolled cell proliferation. By targeting these pathways with small-molecule inhibitors like 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine, researchers aim to develop therapies that selectively kill cancer cells while minimizing side effects on healthy tissues. Preclinical studies have indicated that this compound exhibits cytotoxic effects against certain cancer cell lines, suggesting its therapeutic potential.

The development of new antiviral drugs is another area where this compound shows promise. Viruses rely on host cellular machinery for replication, making them susceptible to interference by small molecules that disrupt viral life cycles. The unique structural features of 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine make it a candidate for inhibiting viral enzymes or interfering with viral entry into host cells. Research is ongoing to evaluate its efficacy against various viral infections.

In conclusion, 5-(3-chloro-5-fluorophenyl)-1H-imidazol-2-amine (CAS No. 2228691-01-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features enable interactions with key biological targets involved in various diseases, making it a valuable scaffold for drug development. Ongoing research continues to uncover new therapeutic applications for this compound, highlighting its importance in modern medicinal chemistry.